Cas no 5228-52-4 (5-Amino-2-ethyl-2H-indazole)

5-Amino-2-ethyl-2H-indazole is a heterocyclic organic compound featuring an indazole core substituted with an amino group at the 5-position and an ethyl group at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The amino group enhances reactivity for further functionalization, while the ethyl substitution can influence steric and electronic properties. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable building block for developing biologically active molecules. The compound is typically handled under controlled conditions to ensure purity and optimal performance in downstream processes.

5-Amino-2-ethyl-2H-indazole structure

Product Name:5-Amino-2-ethyl-2H-indazole

CAS No:5228-52-4

MF:C₉H₁₁N₃

MW:161.203741312027

MDL:MFCD18375231

CID:1003937

PubChem ID:19354423

Update Time:2025-10-14

5-Amino-2-ethyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-ethyl-2H-indazole
- 2-ethylindazol-5-amine
- 2-ethyl-2H-indazol-5-amine
- 2-ethyl-2H-indazol-5-ylamine
- NADLTKBISYYXOX-UHFFFAOYSA-N
- TRA0161289
- EN001868
- SY006664
- AB0025274
- W6707
- ST24023820
- 2H-Indazol-5-amine, 2-ethyl-
- AKOS015920192
- DB-019505
- A871028
- 5228-52-4
- DS-1363
- MFCD18375231
- SCHEMBL188317
- DTXSID30598309
- FS-3261
- CS-W003898
- MDL： MFCD18375231
- Inchi： 1S/C9H11N3/c1-2-12-6-7-5-8(10)3-4-9(7)11-12/h3-6H,2,10H2,1H3
- InChI Key： NADLTKBISYYXOX-UHFFFAOYSA-N
- SMILES： N1(CC)C=C2C=C(C=CC2=N1)N

Computed Properties

Exact Mass: 161.09500
Monoisotopic Mass: 161.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8
XLogP3: 1.2

Experimental Properties

PSA: 43.84000
LogP: 2.21960

5-Amino-2-ethyl-2H-indazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-2-ethyl-2H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A847270-1g	5-Amino-2-ethyl-2H-indazole	5228-52-4	95%	1g	708.30	2021-05-17
Alichem	A269002333-1g	5-Amino-2-ethyl-2H-indazole	5228-52-4	95%	1g	$165.36	2023-09-01
Alichem	A269002333-5g	5-Amino-2-ethyl-2H-indazole	5228-52-4	95%	5g	$504.36	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193735-1g	5-Amino-2-ethyl-2H-indazole	5228-52-4	95%	1g	¥371.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193735-250mg	5-Amino-2-ethyl-2H-indazole	5228-52-4	95%	250mg	¥336.90	2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-UZ421-250mg	5-Amino-2-ethyl-2H-indazole	5228-52-4	95%	250mg	￥278.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-UZ421-100mg	5-Amino-2-ethyl-2H-indazole	5228-52-4	95%	100mg	￥125.0	2022-02-28
TRC	A609513-50mg	5-Amino-2-ethyl-2H-indazole	5228-52-4		50mg	$ 50.00	2022-06-08
TRC	A609513-100mg	5-Amino-2-ethyl-2H-indazole	5228-52-4		100mg	$ 65.00	2022-06-08
TRC	A609513-500mg	5-Amino-2-ethyl-2H-indazole	5228-52-4		500mg	$ 185.00	2022-06-08

5-Amino-2-ethyl-2H-indazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:5228-52-4)5-Amino-2-ethyl-2H-indazole

Order Number:A871028

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:26

Price ($):166.0

Email:sales@amadischem.com

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5-Amino-2-ethyl-2H-indazole Related Literature

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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Distribution and patterns of use of food additives in foods and beverages available in Brazilian supermarkets†

Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
4. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

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